Cas no 1692143-80-8 (2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride)

• Product Name: 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride
• CAS No: 1692143-80-8
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5991802
• PubChem ID: 106206649
• Update Time: 2025-10-29

2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride
• EN300-1144790
• 1692143-80-8
• 2-[(2-cyclopropylethoxy)methyl]butane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO3S/c1-2-9(8-15(11,12)13)7-14-6-5-10-3-4-10/h9-10H,2-8H2,1H3
• InChI Key： DQAOAKKGMDCHJH-UHFFFAOYSA-N
• SMILES： ClS(CC(CC)COCCC1CC1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride

Introduction to 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride (CAS No. 1692143-80-8) and Its Applications in Modern Chemical Research

2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride, identified by the CAS number 1692143-80-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry, particularly in the modification of bioactive molecules. The unique structural features of this compound, including its 2-cyclopropylethoxy and methylbutane-1-sulfonyl chloride moieties, make it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl chloride functional group is particularly noteworthy due to its reactivity in forming sulfonamides, sulfonates, and other derivatives that are crucial in medicinal chemistry. The presence of the 2-cyclopropylethoxy substituent introduces steric and electronic effects that can influence the compound's solubility, metabolic stability, and interaction with biological targets. These characteristics are increasingly important in the design of next-generation drugs that aim to enhance efficacy while minimizing side effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. Compounds like 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride serve as key building blocks in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in generating sulfonamide-based ligands that target protein-protein interactions or enzyme active sites. The methylbutane-1-sulfonyl chloride part of the molecule provides a flexible scaffold that can be modified to optimize binding affinity and selectivity.

One of the most compelling aspects of this compound is its role in fragment-based drug discovery (FBDD). FBDD leverages small molecules with low molecular weight to identify lead compounds through high-throughput screening. The structural complexity of 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride allows chemists to explore diverse chemical space, increasing the likelihood of discovering novel pharmacophores. Recent advancements in computational chemistry have further enhanced the efficiency of this approach by enabling virtual screening and molecular docking studies.

The 2-cyclopropylethoxy group is particularly interesting from a structural perspective. Cyclopropyl rings are known to improve metabolic stability by resisting oxidative degradation, a common issue with many drug candidates. This feature makes derivatives of 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride attractive for oral administration or long-term therapies. Additionally, the cyclopropyl moiety can engage in favorable non-covalent interactions with biological targets, such as hydrogen bonding or hydrophobic effects, thereby enhancing binding affinity.

Another area where this compound has shown promise is in the development of protease inhibitors. Proteases play critical roles in various biological pathways, making them ideal targets for therapeutic intervention. The sulfonyl chloride functionality allows for easy introduction of carboxylate groups via nucleophilic substitution reactions, enabling the synthesis of potent protease inhibitors. For example, researchers have utilized derivatives of 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride to develop inhibitors targeting matrix metalloproteinases (MMPs), which are involved in tissue remodeling and inflammation.

The pharmaceutical industry has also explored this compound for its potential in central nervous system (CNS) drug development. The ability to modify both the sulfonyl chloride and cyclopropylethoxy moieties provides chemists with a high degree of flexibility in designing molecules that can cross the blood-brain barrier. Recent studies have highlighted its role in generating novel neurokinin-1 (NK1) receptor antagonists, which have shown promise in treating conditions such as chemotherapy-induced nausea and vomiting.

In conclusion, 2-(2-cyclopropylethoxy)methylbutane-1-sulfonyl chloride (CAS No. 1692143-80-8) is a multifaceted compound with significant applications across various domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, particularly sulfonamide-based derivatives that target critical biological pathways. As research continues to evolve, compounds like this will undoubtedly play an increasingly important role in the discovery and development of next-generation therapeutics.